Cas no 2172603-28-8 ({3-4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine)

• Product Name: {3-4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine
• CAS No: 2172603-28-8
• MF: C₉H₁₇ClN₄
• MW: 216.711080312729
• CID: 6373676
• PubChem ID: 165602729
• Update Time: 2025-05-27

{3-4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {3-4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine
• EN300-1595083
• {3-[4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-yl]propyl}dimethylamine
• 2172603-28-8

• Inchi： 1S/C9H17ClN4/c1-8-9(7-10)11-12-14(8)6-4-5-13(2)3/h4-7H2,1-3H3
• InChI Key： KTUNXZWAVKBKPM-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N(CCCN(C)C)N=N1

Computed Properties

• Exact Mass: 216.1141743g/mol
• Monoisotopic Mass: 216.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34Ų

Additional information on {3-4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine

Recent Advances in the Study of 2172603-28-8 and {3-4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine

The chemical compound 2172603-28-8 and its derivative, {3-4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, particularly in the design of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2172603-28-8, which make it a promising candidate for further chemical modifications. The compound's core structure, which includes a triazole ring, is known for its versatility in medicinal chemistry. Researchers have successfully synthesized {3-4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine as a derivative, exploring its potential as a bioactive molecule. Preliminary results indicate that this derivative exhibits notable interactions with specific biological targets, suggesting its utility in the development of targeted therapies.

In vitro and in vivo studies have been conducted to evaluate the pharmacological properties of these compounds. For instance, one study demonstrated that {3-4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. This finding opens up possibilities for its use in treating inflammatory diseases. Additionally, the compound's stability and bioavailability have been assessed, with results indicating favorable pharmacokinetic profiles that warrant further investigation.

The mechanism of action of these compounds is another area of active research. Molecular docking studies have revealed that 2172603-28-8 and its derivative can bind to specific protein targets with high affinity. This binding is thought to modulate key cellular processes, such as signal transduction and gene expression, which are critical in disease progression. These insights are paving the way for the rational design of next-generation drugs that leverage the unique properties of these compounds.

Despite the promising findings, challenges remain in the development of these compounds into viable therapeutics. Issues such as scalability of synthesis, potential toxicity, and optimization of drug delivery systems need to be addressed. Ongoing research is focused on overcoming these hurdles, with several collaborative efforts between academic institutions and pharmaceutical companies aimed at accelerating the translation of these discoveries into clinical applications.

In conclusion, the study of 2172603-28-8 and {3-4-(chloromethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropyl}dimethylamine represents a cutting-edge area of research in chemical biology and pharmaceutical sciences. The latest findings underscore their potential as foundational building blocks for innovative therapies. As research progresses, these compounds may soon play a pivotal role in addressing unmet medical needs, offering new hope for patients worldwide.